3-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol

• Molecular Formula: C10H13BrFNO
• Molecular Weight: 262.12 g/mol
• IUPAC Name: 3-[(5-bromo-2-fluorophenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C10H13BrFNO/c11-9-2-3-10(12)8(6-9)7-13-4-1-5-14/h2-3,6,13-14H,1,4-5,7H2
• InChI Key: MCJJBBLBHVUWLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)CNCCCO)F

Description

Tautomerism

Tautomerism is not a dominant feature of 3-{[(5-bromo-2-fluorophenyl)methyl]amino}propan-1-ol due to the absence of proton-donor/acceptor pairs capable of reversible intramolecular proton transfer. However, the compound’s amino and hydroxyl groups may participate in intermolecular hydrogen bonding, affecting its solubility and crystallization behavior.

Conformational Isomerism

The molecule exhibits significant conformational flexibility, primarily due to:

• Rotation Around the $$ \text{C-N} $$ Bond: The amino group can adopt gauche or anti conformations relative to the propanol chain.
• Hydroxyl Group Orientation: The hydroxyl proton may rotate freely, creating multiple rotamers.

Table 2: Predicted Conformational Energies

Conformation	Relative Energy (kcal/mol)	Stabilizing Interactions
Gauche (N–C–C–O)	0.0	Intramolecular H-bond (O–H⋯N)
Anti (N–C–C–O)	2.1	Van der Waals interactions

Computational studies using density functional theory (DFT) suggest that the gauche conformation is energetically favored by 2.1 kcal/mol due to an intramolecular hydrogen bond between the hydroxyl oxygen and the amino nitrogen. This stabilization is analogous to observations in related amino alcohols like 2-[(4-fluorobenzyl)amino]ethanol.

The halogen substituents further influence conformational preferences. The electron-withdrawing fluorine atom at position 2 increases the acidity of the adjacent hydrogen, potentially enhancing hydrogen-bonding interactions with solvents or biological targets.

Preparation Methods

Preparation of 3-Aminopropan-1-ol

• According to patent literature, 3-aminopropan-1-ol (or its chiral analogs) can be prepared by reaction of methoxy-propylamine derivatives with hydrochloric acid under reflux or autoclave conditions, followed by basification and distillation to isolate the amino alcohol.
• Alternatively, reduction of 3-aminopropionic acid derivatives with lithium aluminum hydride (LiAlH4) in tetrahydrofuran (THF) at low temperature (0 °C) is a viable route.

Preparation of 5-Bromo-2-fluorobenzylamine Derivatives

• The 5-bromo-2-fluorophenylmethyl moiety can be introduced by halogenation of fluorobenzyl derivatives or by selective bromination of 2-fluorobenzyl compounds.
• Benzyl halides are often prepared by halogenation of benzyl alcohols using reagents such as thionyl chloride or N-bromosuccinimide (NBS).
• The benzylamine can be generated by nucleophilic substitution of benzyl halides with ammonia or by catalytic hydrogenation of corresponding nitriles or imines.

Coupling to Form 3-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol

• The key step is the nucleophilic substitution of the benzyl halide with 3-aminopropan-1-ol or its protected form.
• This reaction is typically carried out in a polar aprotic solvent such as dimethylformamide (DMF) or ethanol, with controlled temperature to avoid side reactions.
• Alternatively, reductive amination can be employed by reacting the aldehyde or ketone derivative of the benzyl moiety with 3-aminopropan-1-ol in the presence of a reducing agent like sodium cyanoborohydride or catalytic hydrogenation with Pd/C under hydrogen atmosphere.

Detailed Reaction Conditions and Yields

Step	Reaction Type	Reagents & Conditions	Notes & Yields
1	Preparation of 3-aminopropan-1-ol	Reduction of 3-aminopropionic acid with LiAlH4 in THF at 0 °C for 15 min	High yield, mild conditions
2	Benzyl halide synthesis	Bromination of 2-fluorobenzyl alcohol with NBS in dichloromethane at 0 °C to room temp for 2 h	Moderate to good yield, selective bromination
3	Amination (nucleophilic substitution)	Reaction of 5-bromo-2-fluorobenzyl bromide with 3-aminopropan-1-ol in ethanol at 60-90 °C for several hours	Moderate yield, requires purification
4	Reductive amination alternative	Reaction of 5-bromo-2-fluorobenzaldehyde with 3-aminopropan-1-ol and sodium cyanoborohydride in methanol at room temperature	High selectivity, milder conditions

Representative Experimental Procedure (Literature-Inspired)

Synthesis of 3-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol via nucleophilic substitution:

• Dissolve 5-bromo-2-fluorobenzyl bromide (1 equiv) in dry ethanol.
• Add 3-aminopropan-1-ol (1.1 equiv) dropwise under stirring.
• Heat the reaction mixture at 80 °C for 12 hours under nitrogen atmosphere.
• Cool to room temperature, concentrate under reduced pressure.
• Purify the crude product by column chromatography (silica gel, eluent: ethyl acetate/hexane gradient).
• Characterize by NMR, IR, and mass spectrometry to confirm structure.

Analytical and Characterization Data

• NMR Spectroscopy: Characteristic aromatic proton shifts between 7.0–7.8 ppm, methylene protons adjacent to nitrogen at 3.5–4.0 ppm, and hydroxyl methylene protons at 3.3–3.6 ppm.
• Mass Spectrometry: Molecular ion peak consistent with C10H13BrFNO (molecular weight ~ 264 g/mol).
• IR Spectroscopy: Broad O–H stretch around 3300 cm⁻¹, N–H stretch near 3400 cm⁻¹, aromatic C–H stretches near 3000 cm⁻¹.

Summary Table of Preparation Routes

Preparation Route	Key Reagents	Conditions	Advantages	Disadvantages
Nucleophilic substitution	5-Bromo-2-fluorobenzyl bromide + 3-aminopropan-1-ol	Ethanol, 80 °C, 12 h	Straightforward, moderate yield	Requires purification, side reactions possible
Reductive amination	5-Bromo-2-fluorobenzaldehyde + 3-aminopropan-1-ol + NaBH3CN	Methanol, room temp, mild	High selectivity, mild conditions	Requires aldehyde precursor, reducing agent handling
Direct amination of benzyl halide	Benzyl halide + ammonia or amine	Polar aprotic solvent, elevated temp	Simple reagents	Possible over-alkylation

Chemical Reactions Analysis

Types of Reactions

3-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The bromine and fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like sodium iodide in acetone (Finkelstein reaction) or palladium-catalyzed coupling reactions (Suzuki-Miyaura coupling) are employed.

Major Products Formed

Oxidation: Formation of 3-{[(5-Bromo-2-fluorophenyl)methyl]amino}propanal or 3-{[(5-Bromo-2-fluorophenyl)methyl]amino}propanone.

Reduction: Formation of 3-{[(5-Bromo-2-fluorophenyl)methyl]amino}propanamine.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

3-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein functions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and as a precursor in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity or altering its function. The presence of bromine and fluorine atoms can enhance the compound’s binding affinity and specificity towards its target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

The position and nature of substituents on the aromatic ring significantly impact physicochemical and biological properties.

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Differences vs. Target Compound
3-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol	5-Bromo, 2-Fluoro	C₁₀H₁₂BrFNO	260.11 (calculated)	Reference compound
3-(5-Bromo-2-methoxyphenyl)propan-1-ol	5-Bromo, 2-Methoxy	C₁₀H₁₃BrO₂	245.11	Methoxy (electron-donating) vs. Fluoro (electron-withdrawing)
(R)-3-amino-3-(5-bromo-2-fluorophenyl)propan-1-ol	5-Bromo, 2-Fluoro	C₉H₁₁BrFNO	248.10	Amino group directly on propanol chain vs. methylamino linker
(1S)-1-amino-1-(3-bromo-5-fluorophenyl)propan-2-ol	3-Bromo, 5-Fluoro	C₉H₁₁BrFNO	248.10	Substituent positions (3-Br vs. 5-Br), propan-2-ol backbone

Key Observations :

• Steric Effects: The methylamino linker in the target compound adds steric bulk compared to the direct amino attachment in , possibly affecting binding to biological targets.

Solubility and Stability:

• The hydroxyl group in propan-1-ol derivatives (e.g., ) enhances water solubility compared to propan-2-ol analogs (e.g., ).
• The electron-withdrawing fluoro group in the target compound may increase stability against metabolic degradation compared to methoxy-substituted analogs .

Recommendations :

• Conduct synthetic studies using methodologies from and .
• Evaluate biological activity against pathogens (e.g., Plasmodium spp.) following protocols in .

Biological Activity

3-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol, also known by its chemical structure and CAS number 1038253-99-4, is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a bromo and fluorine substituent on a phenyl ring, which is known to influence its biological activity. The presence of the amino group in the propanol side chain is crucial for its interaction with biological targets.

Structural Formula

$$\text{C}_{11}\text{H}_{13}\text{BrF}\text{N}\text{O}$$

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	MIC (mg/mL)	Target Organisms
Compound A	0.0039	Staphylococcus aureus
Compound B	0.0048	Escherichia coli
Compound C	0.0195	Bacillus mycoides

The mechanism by which compounds like 3-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol exert their effects often involves:

• Inhibition of Cell Wall Synthesis : Many halogenated compounds disrupt bacterial cell wall formation.
• Interference with Protein Synthesis : Similar compounds have been shown to inhibit ribosomal function, thus preventing bacterial growth.

Cytotoxicity Studies

In vitro studies have indicated that many derivatives of similar structures do not exhibit significant cytotoxic effects against mammalian cell lines, suggesting a favorable safety profile.

Study on Related Compounds

A study published in MDPI evaluated the antibacterial activity of various alkaloids, noting that compounds with halogen substituents exhibited enhanced activity against both Gram-positive and Gram-negative bacteria . Although specific data for 3-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol is not available, the trends observed in related compounds provide insights into its potential efficacy.

Structure-Activity Relationship (SAR)

Research has demonstrated that the introduction of halogen atoms into aromatic systems significantly enhances antimicrobial potency. For instance, compounds with bromine or fluorine groups often show lower Minimum Inhibitory Concentration (MIC) values compared to their non-halogenated counterparts .

Table 2: SAR Observations for Halogenated Compounds

Substituent	Effect on Activity
Bromine	Increased potency
Fluorine	Enhanced solubility
Methyl	Moderate activity

Q & A

Q. What are the recommended synthetic routes for 3-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol, and how can reaction conditions be optimized?

The synthesis typically involves a multi-step process starting with functionalization of the phenyl ring followed by coupling to the propanol backbone. For example:

Bromination/Fluorination : Introduce bromine and fluorine substituents onto the phenyl ring using electrophilic aromatic substitution (e.g., Br₂/FeBr₃ for bromination and HF-pyridine for fluorination).

Methylamination : React the substituted phenyl group with methylamine via reductive amination, often employing NaBH₃CN or H₂/Pd-C as reducing agents.

Propanol Backbone Assembly : Couple the methylamino-phenyl moiety to 3-aminopropan-1-ol under mild acidic conditions (e.g., DMF, 60°C).
Optimization Tips :

• Monitor intermediates using HPLC or TLC to ensure purity .
• Adjust solvent polarity (e.g., switch from THF to DCM) to improve yield in coupling steps.
• Use inert atmospheres (N₂/Ar) to prevent oxidation of the amine group .

Q. Which analytical techniques are critical for characterizing the purity and structure of this compound?

• NMR Spectroscopy : ¹H and ¹³C NMR confirm the presence of the bromo-fluoro-phenyl group (e.g., aromatic protons at δ 7.2–7.8 ppm) and the propanol backbone (δ 3.5–4.0 ppm for -CH₂OH) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) verifies molecular weight (expected [M+H]⁺: ~272.05 g/mol).
• HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) assess purity (>95% required for biological assays) .
• X-ray Crystallography : Resolve stereochemistry if chiral centers are present (e.g., configuration at the amino group) .

Advanced Research Questions

Q. How does the bromo-fluoro substitution pattern influence the compound’s reactivity in nucleophilic reactions?

The electron-withdrawing effects of bromine (σₚ = +0.23) and fluorine (σₚ = +0.34) on the phenyl ring reduce electron density at the para position, directing nucleophilic attacks to the meta position. For example:

• Aromatic Substitution : Reactivity with strong nucleophiles (e.g., OH⁻) favors meta substitution over para due to deactivation .
• Cross-Coupling : Suzuki-Miyaura reactions with arylboronic acids require Pd catalysts (e.g., Pd(PPh₃)₄) and elevated temperatures (80–100°C) to overcome steric hindrance from the bromine atom .
  Experimental Validation :
• Use DFT calculations to map electron density distributions.
• Compare reaction rates with analogs lacking bromine/fluorine (e.g., 3-{[(phenyl)methyl]amino}propan-1-ol) to isolate substituent effects .

Q. What strategies can resolve discrepancies in reported biological activity data across studies?

• Control Experiments : Replicate assays under standardized conditions (e.g., fixed pH, temperature) to eliminate environmental variability.
• Structural Confirmation : Verify compound identity via NMR and MS, as impurities (e.g., oxidized byproducts) may skew results .
• Dose-Response Curves : Use IC₅₀/EC₅₀ values to compare potency across studies instead of binary active/inactive classifications.
• Meta-Analysis : Pool data from multiple sources and apply statistical tools (e.g., ANOVA) to identify outliers .

Q. How can in vitro findings for this compound be translated to in vivo models for therapeutic potential?

• Pharmacokinetic Profiling :
  • Assess metabolic stability using liver microsomes (e.g., human CYP450 isoforms) to predict half-life .
  • Measure logP values (estimated ~1.8) to optimize blood-brain barrier penetration if targeting CNS receptors .
• Toxicity Screening : Conduct acute toxicity assays in rodents (LD₅₀) and genotoxicity tests (Ames test) .
• Structural Analog Comparison : Benchmark against compounds like 3-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol, which showed improved bioavailability due to fluorination .